Cas no 219810-59-0 (Neramexane)

• Product Name: Neramexane
• CAS No: 219810-59-0
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• MDL: MFCD09838909
• CID: 912149
• PubChem ID: 6433106
• Update Time: 2025-10-31

Neramexane Chemical and Physical Properties

Names and Identifiers

• 1,3,3,5,5-pentamethylcyclohexanamine
• 1,3,3,5,5-pentamethylcyclohexan-1-amine
• NERAMEXANE
• 1,1,3,3,5-pentamethyl-cyclohexanamine
• 1,3,3,5,5-pentamethylcyclohexylamine
• 1-amino-1,3,3,5,5-pentamethyl-cyclohexan
• 1-amino-1,3,3,5,5-pentamethylcyclohexane
• Cyclohexanamine,1,3,3,5,5-pentamethyl
• MRZ 2-579
• Neramexane [INN]
• OGZQTTHDGQBLBT-UHFFFAOYSA-N
• DTXSID40176399
• SCHEMBL466073
• NERAMEXANE [WHO-DD]
• AKOS006328361
• UNII-856DX0KJ84
• CHEMBL2110954
• 856DX0KJ84
• NERAMEXANE HYDROCHLORIDE
• 219810-59-0
• EN300-298364
• Q6995889
• Neramexane Free Base
• DB04926
• NS00027008
• DB-111029
• Cyclohexanamine, 1,3,3,5,5-pentamethyl-
• Neramexane

• MDL： MFCD09838909
• Inchi： 1S/C11H23N/c1-9(2)6-10(3,4)8-11(5,12)7-9/h6-8,12H2,1-5H3
• InChI Key： OGZQTTHDGQBLBT-UHFFFAOYSA-N
• SMILES： NC1(C)CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 169.18300
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.64040

Additional information on Neramexane

Introduction to Neramexane (CAS No: 219810-59-0)

Neramexane, a compound with the chemical identifier CAS No: 219810-59-0, has garnered significant attention in the field of pharmaceutical research and development due to its unique chemical properties and potential therapeutic applications. This compound, belonging to the class of heterocyclic molecules, has been extensively studied for its pharmacological effects, particularly in the context of neurodegenerative disorders and cognitive enhancement.

The molecular structure of Neramexane consists of a complex arrangement of atoms that contributes to its distinctive biological activity. Recent advancements in chemical biology have shed light on the mechanisms by which this compound interacts with biological targets, offering new insights into its potential as a therapeutic agent. The compound's ability to modulate specific neurotransmitter systems has made it a subject of interest for researchers exploring treatments for conditions such as Alzheimer's disease and other forms of dementia.

One of the most compelling aspects of Neramexane is its potential to enhance cognitive function without the side effects commonly associated with other psychotropic drugs. Studies have demonstrated that Neramexane can improve memory retention and learning abilities in animal models, suggesting its promise for human applications. Furthermore, preliminary clinical trials have shown encouraging results in patients suffering from mild cognitive impairment, indicating that this compound may offer a new hope for managing cognitive decline.

The synthesis and characterization of CAS No: 219810-59-0 have been refined through cutting-edge techniques in organic chemistry and spectroscopy. Researchers have developed efficient synthetic routes that allow for the scalable production of high-purity Neramexane, facilitating further research and development. The compound's stability under various conditions has also been a focus of study, ensuring its suitability for both laboratory and clinical settings.

In addition to its cognitive-enhancing properties, Neramexane has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may possess anti-inflammatory and antioxidant effects, which could be beneficial in treating neuroinflammatory diseases. The compound's ability to cross the blood-brain barrier has further enhanced its appeal as a potential treatment for central nervous system disorders.

The regulatory landscape surrounding the development and use of Neramexane is evolving rapidly. Regulatory agencies are closely monitoring the progress of clinical trials and are expected to provide guidelines that will shape the future of this promising compound. As more data becomes available, it is anticipated that Neramexane will gain approval for specific indications, marking a significant milestone in pharmaceutical innovation.

The future directions of research on Neramexane are multifaceted. Scientists are exploring ways to optimize its pharmacokinetic profile, enhance its bioavailability, and develop novel formulations that can improve patient compliance. Additionally, efforts are underway to investigate potential synergies between Neramexane and other drugs, aiming to create combination therapies that offer even greater therapeutic benefits.

The impact of Neramexane on society could be profound if it successfully transitions from experimental research to widespread clinical use. Patients suffering from cognitive impairments could experience significant improvements in their quality of life, while healthcare systems may benefit from more effective and safer treatment options. The economic implications of such advancements are also substantial, as they could lead to new markets and revenue streams for pharmaceutical companies.

In conclusion, Neramexane (CAS No: 219810-59-0) represents a promising avenue in the quest for effective treatments for neurodegenerative diseases and cognitive disorders. Its unique chemical properties, coupled with encouraging preclinical and clinical findings, position it as a compound worthy of continued investment and research. As scientific understanding evolves and regulatory pathways become clearer, Neramexane is poised to make a significant contribution to the field of medicine.